![molecular formula C13H22Cl2N2 B2691452 N-Methyl-N-(piperidin-3-ylmethyl)aniline;dihydrochloride CAS No. 2470435-72-2](/img/structure/B2691452.png)
N-Methyl-N-(piperidin-3-ylmethyl)aniline;dihydrochloride
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Overview
Description
“N-Methyl-N-(piperidin-3-ylmethyl)aniline;dihydrochloride” is a chemical compound with the CAS Number: 2470435-72-2 . It has a molecular weight of 277.24 . The IUPAC name for this compound is N-methyl-N-(piperidin-3-ylmethyl)aniline dihydrochloride .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C13H20N2.2ClH/c1-15(13-7-3-2-4-8-13)11-12-6-5-9-14-10-12;;/h2-4,7-8,12,14H,5-6,9-11H2,1H3;2*1H .Physical And Chemical Properties Analysis
“this compound” is an oil at room temperature .Scientific Research Applications
Synthesis and Medicinal Applications :
- A study by Clark et al. (1983) discussed the synthesis of spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones, a class of compounds related to N-Methyl-N-(piperidin-3-ylmethyl)aniline;dihydrochloride, and their evaluation for antihypertensive activity. This demonstrates the compound's relevance in the synthesis of potential therapeutic agents (Clark et al., 1983).
- Subhash and Bhaskar (2021) synthesized derivatives of (E)-N-((2-(piperidin-1-yl)quinolin-3-yl)methylene)aniline and evaluated their anticancer activity. This highlights the potential of related compounds in cancer research (Subhash & Bhaskar, 2021).
Catalysis and Organic Synthesis :
- Shaterian and Azizi (2013) developed a procedure for the preparation of functionalized piperidine derivatives using acidic ionic liquids as catalysts. This study underscores the role of similar compounds in facilitating chemical transformations (Shaterian & Azizi, 2013).
Material Science and Corrosion Inhibition :
- Daoud et al. (2014) examined the use of (NE)-N-(thiophen-3-ylmethylidene)-4-({4-[(E)-(thiophen-2-ylmethylidene)amino]phenyl}m-ethyl)aniline for inhibiting the corrosion of mild steel in acidic solutions. This research presents the compound's application in protecting materials from corrosion (Daoud et al., 2014).
Antimicrobial Activity :
- Vinaya et al. (2009) synthesized 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives and evaluated their antimicrobial activities against pathogens of Lycopersicon esculentum. This demonstrates the compound's potential in developing antimicrobial agents (Vinaya et al., 2009).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
N-methyl-N-(piperidin-3-ylmethyl)aniline;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2.2ClH/c1-15(13-7-3-2-4-8-13)11-12-6-5-9-14-10-12;;/h2-4,7-8,12,14H,5-6,9-11H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZDALOWLVHBTJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCCNC1)C2=CC=CC=C2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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